Ethyl 3-(cyclopropanecarboxamido)benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-(cyclopropanecarbonylamino)-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C15H15NO4/c1-2-19-15(18)13-12(16-14(17)9-7-8-9)10-5-3-4-6-11(10)20-13/h3-6,9H,2,7-8H2,1H3,(H,16,17)
• InChI Key: XXDJZLXIBXRNBU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3CC3
• Molecular Formula: C15H15NO4
• Molecular Weight: 273.28 g/mol

Description

Benzofuran compounds, such as Ethyl 3-(cyclopropanecarboxamido)benzofuran-2-carboxylate, are a class of compounds that are ubiquitous in nature. They have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of benzofuran-3-carboxylate esters involves heterocyclization methods. The condensation of phenols with acetoacetic ester derivatives using Fe-catalyzed oxidative cross coupling is one of the methods that are useful for the preparation of benzofuran-3-carboxylate esters.

Molecular Structure Analysis

The molecular formula of Ethyl benzofuran-3-carboxylate is C11H10O3. Its molecular weight is 190.20. The SMILES string representation of its structure is CCOC(=O)c1coc2ccccc12.

Chemical Reactions Analysis

The construction of two fused rings from nonaromatic precursors is a difficult task in heterocyclic chemistry. A proposed reaction mechanism includes a Knoevenagel condensation leading to the formation of furan, followed by annulation of a cyclohexane by oxo-Michael reaction and aromatization of the intermediate by the action of NBS.

Physical And Chemical Properties Analysis

Ethyl benzofuran-3-carboxylate is a liquid with a refractive index of n20/D 1.540 and a density of 1.150 g/mL at 25 °C. It should be stored at 2-8°C.

Scientific Research Applications

Anticancer Potential

• Chemotherapeutic Agent : ECBC has shown promise as a potential chemotherapeutic agent. .
• Chemosensitization : ECBC may enhance the efficacy of existing anticancer drugs by sensitizing cancer cells to treatment. .

Molecular Spectroscopy

• Structural Characterization : Scientists have employed molecular spectroscopy techniques to analyze ECBC’s structure. .

Drug Development

• Lead Compound : ECBC serves as a lead compound for designing novel drugs. .

Biomedical Applications

• Anti-Inflammatory Effects : Preliminary studies suggest that ECBC possesses anti-inflammatory properties. .
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Natural Product Research

• Isolation and Identification : Scientists have isolated and identified ECBC from natural sources. .

Toxicity and Safety Assessment

• Safety Profile : Researchers have evaluated ECBC’s toxicity and safety. .

Safety and Hazards

Ethyl benzofuran-3-carboxylate is classified as an Eye Irritant 2 and Skin Irritant 2. It has hazard statements H315 and H319. Precautionary statements include P264, P280, P302 + P352, P305 + P351 + P338, P332 + P313, and P337 + P313.

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Novel methods for constructing benzofuran rings have been discovered in recent years.